Cas no 1934918-90-7 (methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 1934918-90-7
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5246433
• Update Time: 2025-11-02

methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)6-5-11-8-4-2-3-7(10)12(6)8/h2-5H,10H2,1H3
• InChI Key： UXJLLZFUSNNPNI-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2C=CC=C(N)N12)(=O)OC

Additional information on methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate

Exploring the Potential of Methyl 5-Aminoimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1934918-90-7) in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1934918-90-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique imidazo[1,2-a]pyridine core, offers a wide range of applications in pharmaceutical research, material science, and agrochemical development. Its structural versatility and functional groups make it a valuable building block for synthesizing more complex molecules.

The methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate structure combines an amino group and a methyl ester functionality, which are crucial for further chemical modifications. Researchers are particularly interested in its potential as a precursor for drug discovery, given the pharmacological relevance of imidazo[1,2-a]pyridine derivatives. These derivatives are known for their bioactivity, including antimicrobial, antiviral, and anti-inflammatory properties, aligning with current trends in targeting infectious diseases and chronic inflammation.

Recent advancements in synthetic methodologies have made methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate more accessible to researchers. Its synthesis typically involves multi-step reactions, including cyclization and esterification, which are optimized for high yield and purity. The compound's stability under various conditions further enhances its utility in laboratory settings, making it a reliable intermediate for diverse applications.

One of the most exciting aspects of methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate is its role in medicinal chemistry. With the growing demand for novel therapeutic agents, this compound serves as a scaffold for developing kinase inhibitors, GPCR modulators, and other targeted therapies. Its imidazo[1,2-a]pyridine core is particularly attractive for designing molecules that interact with biological targets, offering potential treatments for cancer, neurological disorders, and metabolic diseases.

Beyond pharmaceuticals, methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate finds applications in material science. Its conjugated system and electron-rich heterocycle make it suitable for developing organic semiconductors, fluorescent probes, and other functional materials. These applications are gaining traction in the era of sustainable technologies, where researchers seek eco-friendly alternatives to conventional materials.

The commercial availability of methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1934918-90-7) has expanded in recent years, driven by its increasing demand in academic and industrial research. Suppliers now offer this compound in various quantities, catering to both small-scale laboratory experiments and large-scale production needs. Quality control measures ensure high purity, which is critical for reproducible results in sensitive applications.

As the scientific community continues to explore the potential of imidazo[1,2-a]pyridine derivatives, methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate stands out as a versatile and promising compound. Its combination of structural features, synthetic accessibility, and broad applicability positions it as a key player in modern chemistry. Future research will likely uncover even more innovative uses, further solidifying its importance in scientific and industrial contexts.

For researchers seeking reliable information on methyl 5-aminoimidazo[1,2-a]pyridine-3-carboxylate, understanding its properties, synthesis, and applications is essential. This compound exemplifies how heterocyclic chemistry continues to drive innovation across multiple disciplines, offering solutions to some of today's most pressing challenges in health, technology, and sustainability.